Cas no 76236-36-7 ( )

• Product Name: &nbsp
• CAS No: 76236-36-7
• MF: C₂₃H₃₀O₈
• MW: 434.479507923126
• CID: 982474
• PubChem ID: 6330494
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• (2S,3S,4S)-4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4,5-trimethoxyphenyl)methyl]pentane-1,2,5-triol
• (2S,3S,4S)-(+)-3-(3',4',5'-trimethoxybenzyl)-4-piperonyl-1,2,5-pentanetriol
• AC1O3JZ3
• AC1Q488J
• NSC332049
• PODOPHYLLOTOXIN, SECODEOXY-SECOLACTONE DIOL
• 76236-36-7
• DTXSID50422657
• NSC-332049
•  

• Inchi： 1S/C23H30O8/c1-27-21-9-15(10-22(28-2)23(21)29-3)7-17(18(26)12-25)16(11-24)6-14-4-5-19-20(8-14)31-13-30-19/h4-5,8-10,16-18,24-26H,6-7,11-13H2,1-3H3/t16-,17+,18-/m1/s1
• InChI Key： YJLKOWOERTZBPU-FGTMMUONSA-N
• SMILES： O[C@H](CO)[C@@H](CC1C=C(C(=C(C=1)OC)OC)OC)[C@@H](CO)CC1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 434.1941
• Monoisotopic Mass: 434.19406791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 106.84
• LogP: 1.80420